Cas no 1260615-87-9 (Fmoc-2,3-Dichloro-L-Phenylalanine)

• Product Name: Fmoc-2,3-Dichloro-L-Phenylalanine
• CAS No: 1260615-87-9
• MF: C₂₄H₁₉Cl₂NO₄
• MW: 456.317964792252
• CID: 5032146
• Update Time: 2025-06-09

Fmoc-2,3-Dichloro-L-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-2,3-Dichloro-L-Phenylalanine
• (2S)-3-(2,3-dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• AB33524

• Inchi： 1S/C24H19Cl2NO4/c25-20-11-5-6-14(22(20)26)12-21(23(28)29)27-24(30)31-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19,21H,12-13H2,(H,27,30)(H,28,29)/t21-/m0/s1
• InChI Key： LRVCBYXCKJRYSV-NRFANRHFSA-N
• SMILES： ClC1C(=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6

Additional information on Fmoc-2,3-Dichloro-L-Phenylalanine

Introduction to Fmoc-2,3-Dichloro-L-Phenylalanine (CAS No. 1260615-87-9)

Fmoc-2,3-Dichloro-L-Phenylalanine (CAS No. 1260615-87-9) is a unique and versatile compound in the field of peptide chemistry and medicinal chemistry. This compound is a derivative of L-Phenylalanine, an essential amino acid, with the addition of two chlorine atoms at the 2 and 3 positions of the phenyl ring, and an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the amino group. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents.

The introduction of dichloro substituents on the phenyl ring significantly alters the physicochemical properties of the amino acid, making it a valuable building block for the synthesis of complex peptides and peptidomimetics. These modifications can influence the conformational flexibility, hydrophobicity, and biological activity of the resulting peptides, which are crucial factors in drug design and development.

Recent studies have highlighted the potential applications of Fmoc-2,3-Dichloro-L-Phenylalanine in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this modified amino acid exhibited enhanced stability and improved pharmacokinetic properties compared to their unmodified counterparts. This enhanced stability is particularly important for therapeutic peptides that need to withstand degradation in biological environments.

In another study, researchers explored the use of Fmoc-2,3-Dichloro-L-Phenylalanine in the development of peptidomimetics with anti-cancer properties. The dichloro substituents were found to enhance the binding affinity of these peptidomimetics to specific protein targets, leading to more effective inhibition of cancer cell proliferation. This finding opens up new avenues for the design of targeted cancer therapies using modified amino acids.

The versatility of Fmoc-2,3-Dichloro-L-Phenylalanine extends beyond its use in peptide synthesis. It has also been investigated for its potential in materials science and nanotechnology. For example, a recent study published in Advanced Materials reported the use of this compound as a building block for self-assembling nanostructures with unique optical and electronic properties. These nanostructures have potential applications in sensing, imaging, and drug delivery systems.

In addition to its synthetic utility, Fmoc-2,3-Dichloro-L-Phenylalanine has been studied for its role in understanding protein structure and function. The dichloro substituents can introduce steric hindrance and alter hydrogen bonding patterns, providing insights into how subtle changes in amino acid side chains can affect protein folding and stability. This knowledge is valuable for both fundamental research and applied biotechnology.

The synthesis of Fmoc-2,3-Dichloro-L-Phenylalanine typically involves several steps. First, L-Phenylalanine is chlorinated at the 2 and 3 positions using a suitable chlorinating agent such as thionyl chloride or N-chlorosuccinimide (NCS). The resulting dichlorinated amino acid is then protected with an Fmoc group using Fmoc chloride and a base such as diisopropylethylamine (DIPEA). The purity and quality of the final product are critical for its successful application in various research areas.

To ensure high purity and consistent quality, many suppliers offer high-performance liquid chromatography (HPLC) analysis and mass spectrometry (MS) data for each batch of Fmoc-2,3-Dichloro-L-Phenylalanine. These analytical techniques provide detailed information about the compound's identity and purity, which is essential for reproducibility in scientific research.

In conclusion, Fmoc-2,3-Dichloro-L-Phenylalanine (CAS No. 1260615-87-9) is a highly valuable compound with a wide range of applications in peptide chemistry, medicinal chemistry, materials science, and biotechnology. Its unique structural features make it an excellent building block for the synthesis of complex peptides and peptidomimetics with enhanced stability and biological activity. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in scientific and industrial fields.